Cas no 1862576-32-6 (1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-)

• Product Name: 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-
• CAS No: 1862576-32-6
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 6034124
• PubChem ID: 130591850
• Update Time: 2025-06-14

1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-
• 1862576-32-6
• EN300-1108565
• 1-[(2-Methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C7H10N6/c1-12-9-4-6(10-12)5-13-3-2-7(8)11-13/h2-4H,5H2,1H3,(H2,8,11)
• InChI Key： GBIDUZJJAFBKGF-UHFFFAOYSA-N
• SMILES： N1(CC2C=NN(C)N=2)C=CC(N)=N1

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 447.2±55.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Additional information on 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-

Recent Advances in the Study of 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- (CAS: 1862576-32-6)

The compound 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- (CAS: 1862576-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole and triazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-Pyrazol-3-amine derivatives, including the subject compound, exhibit high affinity for JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia. The study highlighted the compound's potential as a lead candidate for further preclinical development, with notable efficacy in in vitro and in vivo models.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating immune responses. A preprint article from BioRxiv (2024) reported that 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- exhibits immunomodulatory effects by interfering with the NF-κB signaling pathway. This finding suggests potential applications in autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also provided insights into the compound's structure-activity relationship (SAR), which could guide future medicinal chemistry efforts.

The synthetic accessibility of 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthesis route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. The paper also discussed the compound's stability under various physiological conditions, which is a key consideration for its development as a therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of this compound. A recent review in Expert Opinion on Drug Discovery (2024) pointed out the need for more comprehensive toxicology studies and pharmacokinetic profiling to address potential off-target effects and bioavailability issues. However, the review also emphasized the compound's unique chemical scaffold, which offers ample opportunities for structural optimization to enhance its drug-like properties.

In conclusion, 1H-Pyrazol-3-amine, 1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]- (CAS: 1862576-32-6) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and immunomodulator, coupled with recent advancements in synthetic chemistry, positions it as a compelling subject for future research. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be crucial for realizing its therapeutic potential.